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Compound of Interest

Compound Name: Isopropyl! butyrate

Cat. No.: B1217352

Isopropyl butyrate, a fatty acid ester with the chemical formula C7H1402, is a versatile
compound utilized across various industries, primarily for its characteristic fruity aroma.[1][2]
This guide provides a comprehensive overview of its applications, supported by key data,
experimental methodologies, and process visualizations for researchers, scientists, and
professionals in drug development.

Section 1: Chemical and Physical Properties

Isopropyl butyrate is a colorless liquid characterized by a sweet, fruity, and ethereal odor,
often compared to pineapple and ripe fruit.[2] It is less dense than water and its vapors are
heavier than air.[1][3] This ester is flammable and slightly soluble in water.[2][3]

Table 1: Physical and Chemical Properties of Isopropyl Butyrate
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Property Value Reference
Molecular Weight 130.18 g/mol [1]
IUPAC Name propan-2-yl butanoate [1]
CAS Number 638-11-9 [1]
Boiling Point 130-131 °C [1]
Density 0.859 - 0.869 g/mL at 20-25 °C  [1]

Refractive Index

1.390-1.396 at 20 °C

[1](2]

Flash Point

24-30°C

[2]

Vapor Pressure

6 - 9.684 mmHg at 20-25 °C

[2]

Solubility in Water

Very slightly soluble

[2]

FEMA Number

2935

[1]

JECFA Number

307

[1]

Section 2: Applications

The primary applications of isopropyl butyrate stem from its organoleptic properties. It is

widely used as a flavoring agent and a fragrance ingredient.

2.1 Food and Beverage Industry

As a flavoring agent, isopropyl butyrate is designated as Generally Recognized as Safe
(GRAS) by the Flavor and Extract Manufacturers Association (FEMA).[2] It imparts a fruity,

pungent taste profile and is used in a variety of products.[1]

o Confectionery: Used in hard and soft candies, chewing gum, and other sweets to provide a

fruity flavor.

o Beverages: Incorporated into fruit juices, soft drinks, and alcoholic beverages to enhance or

impart a fruity character.[4]
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o Dairy Products: Utilized in ice cream, yogurt, and flavored milk to create fruity taste profiles.

[4]
2.2 Fragrance Industry

In the fragrance industry, isopropyl butyrate is valued for its diffusive, sweet, and fruity notes.
It is used in a wide range of products to provide a fresh and fruity top note.[4]

o Perfumes and Colognes: Incorporated into fine fragrances for its uplifting and fruity
character.[4]

e Personal Care Products: Added to lotions, creams, shampoos, and body mists for its
pleasant aroma.[4]

e Household Products: Used in air fresheners, scented candles, and cleaning products to
impart a fresh and fruity scent.[4]

The recommended usage level for isopropyl butyrate in fragrance concentrates can be up to
5.0%.[2]

2.3 Pharmaceutical and Research Applications

While less common, isopropyl butyrate has been investigated for specific pharmaceutical and
research applications.

e Solvent: It can be used as a solvent in certain formulations.[1][3]

 Intravaginal Taggant: Isopropyl butyrate has been used as an intravaginal taggant in
studies of a "breath test" for vaginal gel use, demonstrating a potential role in drug delivery
and formulation studies.[5]

2.4 Other Industrial Uses

Isopropyl butyrate also finds use as a solvent in various industrial processes.[1][3]

Section 3: Synthesis of Isopropyl Butyrate

Isopropyl butyrate can be synthesized through both chemical and biocatalytic methods.
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3.1 Chemical Synthesis

The conventional chemical synthesis involves the esterification of butyric acid with isopropyl
alcohol. This reaction is typically catalyzed by a strong acid, such as sulfuric acid or
hydrochloric acid.

' Butyric Acid }
(Isopropyl Butyrate)
(Isopropyl AlcohoD—) Esterification ] v

Acid Catalyst
(e.g., H2S0a4)

Click to download full resolution via product page

A diagram illustrating the chemical synthesis of isopropyl butyrate.

3.2 Biocatalytic Synthesis

Biocatalytic synthesis, using enzymes such as lipases, is gaining attention as a more
environmentally friendly alternative to chemical synthesis.[6] This method avoids the use of
harsh acids and high temperatures.[6]
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A workflow for the biocatalytic synthesis of isopropyl butyrate.

Section 4: Experimental Protocols

4.1 General Protocol for Biocatalytic Synthesis of Alkyl Butyrates

The following is a general protocol for the synthesis of alkyl butyrates using an immobilized
cutinase, which can be adapted for isopropyl butyrate production.

» Enzyme Immobilization: A recombinant cutinase is overexpressed and the cell-free extract is
obtained. A methacrylate-divinylbenzene resin is washed with methanol, and the cell-free
extract is added to the resin for immobilization.[6]

o Esterification Reaction:

o In a screw-capped vial, combine an organic solvent (e.g., isooctane), butyric acid (e.qg.,
100 mM), and an alcohol (e.g., isopropanol, 100 mM).

o Add the immobilized enzyme (e.g., 20 mg of immRcut) to the reaction mixture.[6]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1217352?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9998203/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9998203/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Incubate the reaction at a controlled temperature (e.g., 30°C) with agitation (e.g., 140 rpm)
for a specified duration (e.g., 24 hours).[6]

e Analysis: The production of the ester can be monitored using gas chromatography (GC).

Table 2: Example of Substrate Concentrations for Butyl Butyrate Synthesis

Butyric Acid Concentration 1-Butanol Concentration Solvent
50 mM - 250 mM 100 mM Isooctane
100 mM 50 mM - 250 mM Isooctane

Note: This data is for butyl butyrate synthesis and serves as an illustrative example of substrate
concentration ranges that could be optimized for isopropyl butyrate synthesis.[6]

Section 5: Logical Relationships in Applications

The applications of isopropyl butyrate are logically driven by its primary characteristic: its

pleasant, fruity aroma.

[Isopropyl Butyratej

Core Property
Y

Fruity, Sweet Aroma
-

Primary Applications
\

Flavoring Agent Fragrance Ingredient

Product Categories
Y Y

Food & Beverage Personal Care & Cosmetics Household Products

Y
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A diagram showing the logical flow from the core property of isopropyl butyrate to its
applications.

Section 6: Safety and Handling
Isopropyl butyrate is a flammable liquid and should be handled with appropriate safety
precautions.[1][3] It may cause skin and eye irritation.[1]

o Storage: Store in a cool, dry, well-ventilated area away from sources of ignition.[4]

o Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves and safety glasses.[4]

o Spills: In case of a spill, eliminate all ignition sources and absorb the spill with a non-
combustible material.[3]

This technical guide provides a foundational understanding of isopropyl butyrate's
applications, synthesis, and properties. Further research into specific formulation parameters
and optimization of synthesis protocols can build upon the information presented herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Applications of
Isopropyl Butyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217352#literature-review-on-isopropyl-butyrate-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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